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GHS Hazard Classification and Safe Handling

The Globally Harmonized System (GHS) classification for Acetamidoxime is based on its intrinsic

hazardous properties. The following table details the identified hazards [1].

Hazard Aspect Classification and Description

GHS Pictogram Skull and crossbones (Health Hazard)

Signal Word Warning

| Hazard Statements | H302 + H312 + H332: Harmful if swallowed, in contact with skin, or if inhaled.

H315: Causes skin irritation. H319: Causes serious eye irritation. | | Precautionary Statements |

Prevention: P261 (Avoid breathing dust/fume/gas/mist/vapors/spray), P264 (Wash skin thoroughly after

handling), P270 (Do not eat, drink or smoke when using this product), P271 (Use only outdoors or in a well-

ventilated area), P280 (Wear protective gloves/protective clothing/eye protection/face protection). Response:

P301+P312+P330 (IF SWALLOWED: Call a POISON CENTER/doctor/if you feel unwell; Rinse mouth),

P302+P352+P312 (IF ON SKIN: Wash with plenty of water; Call a POISON CENTER/doctor if you feel

unwell), P304+P340+P312 (IF INHALED: Remove to fresh air; Call a POISON CENTER/doctor if you feel

unwell), P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes; Remove contact
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lenses if present and easy to do; continue rinsing), P332+P313 (If skin irritation occurs: Get medical

advice/attention), P337+P313 (If eye irritation persists: Get medical advice/attention). Storage & Disposal:

P362+P364 (Take off contaminated clothing and wash it before reuse), P501 (Dispose of contents/container

to an approved waste disposal plant). |

The safe handling of Acetamidoxime requires specific procedures and personal protective equipment (PPE)

to mitigate the identified hazards [1].

Handling Aspect Recommended Measures

General Handling Avoid breathing dust. Use only outdoors or in a well-ventilated area. Do not

eat, drink, or smoke in areas where the chemical is handled.

Personal Protective
Equipment (PPE)

Wear protective gloves, protective clothing, and eye/face protection.

Storage Conditions Store at Room Temperature (Recommended in a cool and dark place,

<15°C).

Appearance & Form White to almost white powder to crystal.

Experimental Context and Application

While detailed experimental protocols for all key experiments were not available in the search results, one

source mentions its use as a reagent in heterocyclic compound synthesis. The workflow below outlines the

general safety considerations for handling Acetamidoxime in a laboratory setting.
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Acetamidoxime Safety Workflow: This diagram outlines the key steps for safely handling Acetamidoxime in

the laboratory, from initial risk assessment to final waste disposal.
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Acetamidoxime is primarily used as a building block in organic synthesis. One referenced procedure

describes its reaction with Boc-L-cystine in the presence of coupling agents to form an ester intermediate,

which is then cyclized under heat to create novel heterocyclic compounds with potential antibacterial

properties [1].

Research Considerations and Best Practices

For professionals in drug development, integrating this safety data into your research planning is crucial.

Manage Dermal Exposure Risk: Dermal exposure to chemicals is a significant occupational hazard.

With Acetamidoxime classified as harmful via skin contact, strict adherence to glove use and good
hygiene is critical [2].

Stay Informed on Regulations: Chemical regulations are constantly evolving. While the K-REACH
amendments provide a newer framework for hazard classification, ensuring global compliance

requires monitoring all relevant regulatory bodies [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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